Cas no 87864-08-2 (Desbutyl Dibucaine)

Desbutyl Dibucaine structure
Desbutyl Dibucaine structure
Product name:Desbutyl Dibucaine
CAS No:87864-08-2
MF:C16H21N3O2
MW:287.356843709946
CID:1077455

Desbutyl Dibucaine Chemical and Physical Properties

Names and Identifiers

    • Imp. C (EP): N-[2-(Diethylamino)ethyl]-2-hydroxyquinoline-4-carboxamide
    • N-​[2-​(Diethylamino)​ethyl]​-​1,​2-​dihydro-​2-​oxo-4-​quinolinecarboxamide
    • N-[2-(Diethylamino)ethyl]-2-hydroxyquinoline-4-carboxamide
    • J3.617.617B
    • N-[2-(Diethylamino)ethyl]-1,2-dihydro-2-oxo-4-quinolinecarboxamide (ACI)
    • Desbutyl Dibucaine
    • Inchi: 1S/C16H21N3O2/c1-3-19(4-2)10-9-17-16(21)13-11-15(20)18-14-8-6-5-7-12(13)14/h5-8,11H,3-4,9-10H2,1-2H3,(H,17,21)(H,18,20)
    • InChI Key: KDFVIAUORAJGAK-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=CC=CC=2)C(C(NCCN(CC)CC)=O)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 416
  • Topological Polar Surface Area: 61.4

Desbutyl Dibucaine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D443205-10mg
Desbutyl Dibucaine
87864-08-2
10mg
$196.00 2023-05-18
TRC
D443205-50mg
Desbutyl Dibucaine
87864-08-2
50mg
$793.00 2023-05-18
TRC
D443205-100mg
Desbutyl Dibucaine
87864-08-2
100mg
$ 1200.00 2023-09-07
TRC
D443205-25mg
Desbutyl Dibucaine
87864-08-2
25mg
$431.00 2023-05-18

Desbutyl Dibucaine Production Method

Production Method 1

Reaction Conditions
Reference
Determination of dibucaine and its metabolites in human urine by high-performance liquid chromatography with fluorescence detector
Igarashi, Kazuo; Kasuya, Fumiyo; Fukui, Miyoshi; Nanjyou, Hisashi, Chemical & Pharmaceutical Bulletin, 1987, 35(7), 3033-6

Desbutyl Dibucaine Raw materials

Desbutyl Dibucaine Preparation Products

Additional information on Desbutyl Dibucaine

Professional Introduction to Desbutyl Dibucaine (CAS No. 87864-08-2)

Desbutyl Dibucaine, a derivative of dibucaine with the chemical formula corresponding to its CAS number 87864-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and anesthetics. This compound, characterized by the removal of a butyl group from the parent molecule dibucaine, exhibits unique pharmacological properties that make it a valuable candidate for various medical applications.

The chemical structure of Desbutyl Dibucaine influences its interaction with biological targets, particularly sodium channels in nerve cells, which are critical for the compound's anesthetic effects. The absence of the butyl group modifies its potency, duration of action, and side effect profile compared to its parent compound. This modification has been strategically explored to enhance therapeutic efficacy while minimizing potential adverse reactions.

In recent years, research on local anesthetics like Desbutyl Dibucaine has advanced significantly, driven by the need for more refined and safer anesthetic agents. Studies have highlighted the compound's potential in reducing systemic toxicity associated with traditional anesthetics. The modified structure of Desbutyl Dibucaine allows for targeted action, which is particularly beneficial in clinical settings where precise control over anesthetic effects is essential.

One of the most compelling aspects of Desbutyl Dibucaine is its application in minimally invasive procedures. The compound's ability to provide effective anesthesia with reduced systemic absorption makes it an attractive option for procedures requiring short-term anesthesia. This characteristic aligns well with the growing trend in medical practice towards less invasive and more patient-friendly procedures.

Furthermore, the pharmacokinetic profile of Desbutyl Dibucaine has been extensively studied. Research indicates that the compound exhibits a rapid onset of action and a relatively short duration, which can be tailored to specific clinical needs. This flexibility in pharmacokinetics is crucial for optimizing patient outcomes and reducing recovery times.

The synthesis and characterization of Desbutyl Dibucaine have also seen significant advancements. Modern synthetic methodologies have enabled the production of high-purity forms of the compound, ensuring consistent quality and efficacy in clinical applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structural integrity and purity of Desbutyl Dibucaine.

Evidence from clinical trials has demonstrated the safety and efficacy of Desbutyl Dibucaine in various settings. Patients undergoing procedures where local anesthesia is required have reported satisfactory pain relief without significant side effects. This positive clinical data supports the growing use of Desbutyl Dibucaine as a reliable anesthetic agent.

The future prospects for Desbutyl Dibucaine are promising, with ongoing research exploring its potential in new therapeutic applications. Investigational studies are examining its role in combination therapies, where it may be used alongside other agents to enhance treatment outcomes. Additionally, research into novel delivery systems, such as transdermal patches or nanoparticles, could further expand its utility.

The development of Desbutyl Dibucaine exemplifies the intersection of chemistry and medicine, where structural modifications can lead to significant improvements in therapeutic agents. As our understanding of biological mechanisms continues to evolve, compounds like Desbutyl Dibucaine will play an increasingly important role in modern medicine.

In conclusion, Desbutyl Dibucaine (CAS No. 87864-08-2) represents a significant advancement in local anesthetic agents. Its unique pharmacological properties, combined with its safety profile and efficacy, make it a valuable tool for healthcare professionals. As research continues to uncover new applications and improve delivery methods, Desbutyl Dibucaine is poised to remain at the forefront of anesthetic innovation.

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.